5-Methyl-1,2,4-oxadiazole-3-carboxylic acid
Overview
Description
“5-Methyl-1,2,4-oxadiazole-3-carboxylic acid” is a compound with the molecular formula C4H4N2O3 . It is a heterocyclic compound, which means it contains atoms of at least two different elements in its rings . The compound is part of the 1,2,4-oxadiazole family, which are five-membered heterocyclic scaffolds with an oxygen and two nitrogen atoms .
Synthesis Analysis
The synthesis of 1,2,4-oxadiazoles, including “5-Methyl-1,2,4-oxadiazole-3-carboxylic acid”, often involves carboxylic acids as feedstocks to produce 1,2-diacyl hydrazines or N-acyl hydrazones . These synthetic precursors then undergo oxadiazole synthesis via dehydrative or oxidative methods . A one-pot 1,3,4-oxadiazole synthesis-arylation strategy has also been reported, which uses carboxylic acids, N-isocyaniminotriphenylphosphorane (NIITP), and aryl iodides .
Molecular Structure Analysis
The molecular structure of “5-Methyl-1,2,4-oxadiazole-3-carboxylic acid” includes a five-membered ring containing an oxygen atom and two nitrogen atoms . The compound also contains a carboxylic acid group and a methyl group .
Chemical Reactions Analysis
The chemical reactions involving “5-Methyl-1,2,4-oxadiazole-3-carboxylic acid” and similar compounds often involve the formation of 1,2-diacyl hydrazines or N-acyl hydrazones from carboxylic acids . These precursors then undergo dehydrative or oxidative methods to form the oxadiazole ring .
Physical And Chemical Properties Analysis
The molecular weight of “5-Methyl-1,2,4-oxadiazole-3-carboxylic acid” is 128.09 g/mol . Other physical and chemical properties such as solubility, melting point, boiling point, etc., are not provided in the retrieved sources.
Scientific Research Applications
Heterocyclic Building Blocks
5-Methyl-1,2,4-oxadiazole-3-carboxylic acid is used as a heterocyclic building block in the synthesis of various chemical compounds . Heterocyclic compounds are widely used in the field of medicinal chemistry due to their versatility and the variety of biological activities they exhibit.
Anti-Infective Agents
1,2,4-Oxadiazoles, including 5-Methyl-1,2,4-oxadiazole-3-carboxylic acid, have been synthesized as anti-infective agents with anti-bacterial, anti-viral, and anti-leishmanial activities . These compounds have shown promising results in combating infectious diseases caused by various microorganisms.
HIV-Integrase Inhibitors
5-Methyl-1,2,4-oxadiazole-3-carboxylic acid has been used as an intermediate in the preparation of HIV-integrase inhibitors . HIV-integrase is an enzyme produced by the HIV virus that enables its genetic material to be integrated into the DNA of the infected cell. Inhibitors of this enzyme prevent the virus from replicating within the cell.
Anti-Tuberculosis Agents
This compound has potential applications in the treatment of tuberculosis . Tuberculosis is a deadly infectious disease caused by the bacterium Mycobacterium tuberculosis.
Anti-Malarial Agents
Research has indicated the potential of 1,2,4-oxadiazoles in the treatment of malaria . Malaria is a life-threatening disease caused by parasites that are transmitted to people through the bites of infected female Anopheles mosquitoes.
Anti-Trypanosomal Agents
There is evidence to suggest that 1,2,4-oxadiazoles could be effective against Trypanosoma cruzi, the parasite that causes Chagas disease . This suggests a potential role for 5-Methyl-1,2,4-oxadiazole-3-carboxylic acid in the development of anti-trypanosomal agents.
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Oxadiazoles, a class of compounds to which this molecule belongs, have been synthesized as anti-infective agents with anti-bacterial, anti-viral, and anti-leishmanial activities . The specific targets can vary depending on the specific substituents on the oxadiazole ring.
Mode of Action
Oxadiazoles are known to interact with their targets, leading to changes that inhibit the growth or function of the target organism or cell . The specific interactions and resulting changes would depend on the specific target and the environment in which the compound is acting.
Biochemical Pathways
Given the anti-infective activities of oxadiazoles, it is likely that they interfere with essential biochemical pathways in the target organisms or cells, leading to their inhibition .
Result of Action
Given the anti-infective activities of oxadiazoles, it is likely that they lead to the inhibition or death of the target organisms or cells .
properties
IUPAC Name |
5-methyl-1,2,4-oxadiazole-3-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H4N2O3/c1-2-5-3(4(7)8)6-9-2/h1H3,(H,7,8) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UGENJCBDFKUWDO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=NO1)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H4N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00634263 | |
Record name | 5-Methyl-1,2,4-oxadiazole-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00634263 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
128.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Methyl-1,2,4-oxadiazole-3-carboxylic acid | |
CAS RN |
19703-92-5 | |
Record name | 5-Methyl-1,2,4-oxadiazole-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00634263 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-Methyl-1,2,4-oxadiazole-3-carboxylicacid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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